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Compound of Interest

Compound Name: 1-Decyne

Cat. No.: B165119 Get Quote

Essential Safety Protocols for Handling 1-Decyne
This guide provides crucial safety and logistical information for the handling and disposal of 1-
Decyne (CAS No. 764-93-2), a flammable and hazardous terminal alkyne.[1][2] Adherence to

these procedural steps is vital for ensuring the safety of all laboratory personnel.

Physicochemical and Hazard Data
Understanding the properties of 1-Decyne is the first step in safe handling. This table

summarizes key quantitative data.
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Property Value

Molecular Formula C₁₀H₁₈[1]

Molecular Weight 138.25 g/mol [1]

Appearance Clear, colorless to light yellow liquid[1][3]

Boiling Point 174 °C / 345.2 °F[3]

Melting Point -44 °C / -47.2 °F[3]

Flash Point 48 °C / 118.4 °F (closed cup)[3]

Density 0.766 g/mL at 25 °C

Hazard Classifications

Flammable liquid (Category 3), Skin irritation,

Serious eye damage, May cause respiratory

irritation.[1][3]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure.[4] A risk assessment should be

conducted for any specific experimental procedure to determine if additional protection is

required.

Minimum PPE Requirements:

Eye and Face Protection: Wear chemical safety goggles as described by OSHA's eye and

face protection regulations in 29 CFR 1910.133 or European Standard EN166.[3][5] A face

shield should be used when there is a significant risk of splashing.[6]

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, must be worn.[6]

Inspect gloves for any signs of degradation or puncture before each use. Contaminated

gloves can be dangerous, so they should be replaced regularly to prevent permeation by the

chemical.[7]

Skin and Body Protection: Wear a laboratory coat to prevent skin exposure.[5][6] For tasks

with a higher risk of splashing or for handling larger quantities, a chemical-resistant apron or

suit is recommended.[6] Do not wear synthetic fiber clothing; cotton is preferable.[7]
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Footwear: Closed-toe shoes or chemical-resistant boots are required to protect the feet from

spills.[7][8]

Respiratory Protection: All work with 1-Decyne should be performed in a well-ventilated

area, preferably within a certified chemical fume hood.[4][5][6] If ventilation is inadequate, a

NIOSH-approved respirator with an organic vapor cartridge is necessary.[5][6]

Operational Plan: Safe Handling and Storage
A systematic approach to handling and storage is crucial for laboratory safety.

Handling Protocol
Ventilation: Always handle 1-Decyne in a well-ventilated area or a chemical fume hood to

avoid inhalation of vapors.[5][9]

Ignition Sources: 1-Decyne is a flammable liquid.[1][3] Keep it away from heat, sparks, open

flames, and hot surfaces.[3][5][9] No smoking is permitted in the handling area.[3][10]

Grounding and Bonding: Ground and bond containers when transferring material to prevent

static discharge.[3][5][9]

Equipment: Use only non-sparking tools and explosion-proof equipment.[3][5][10]

Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[3][5]

Handle in accordance with good industrial hygiene and safety practices.[3][9]

Storage Protocol
Container: Store in a tightly closed, properly labeled container.[3][5][9]

Location: Keep in a cool, dry, and well-ventilated area away from incompatible substances

like strong oxidizing agents.[3][5] The storage area should be designated for flammables.[3]

[5]

Integrity: Containers that have been opened must be carefully resealed and kept upright to

prevent leakage.[9][11]
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Emergency Procedures
First-Aid Measures

Inhalation: If inhaled, remove the victim to fresh air immediately.[3][5] If breathing is difficult,

give oxygen. If breathing has ceased, apply artificial respiration. Seek immediate medical

attention.[5]

Skin Contact: If the chemical comes into contact with skin, take off all contaminated clothing

immediately and rinse the skin with plenty of soap and water for at least 15 minutes.[3][5]

Get medical attention if irritation occurs.[3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[5] Remove contact lenses if present and

easy to do.[3] Seek immediate medical attention.[3][5]

Ingestion: Do NOT induce vomiting.[3][9] If the person is conscious and alert, rinse their

mouth and have them drink 2-4 cupfuls of milk or water.[5] Call a poison center or doctor

immediately.[9]

Spill Response Plan
In the event of a spill, follow these steps to ensure a safe and effective cleanup.

Evacuate: Immediately evacuate personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Remove Ignition Sources: Remove all sources of ignition from the area.[3][5][9]

Don PPE: Wear the appropriate personal protective equipment, including respiratory

protection.[5][9]

Containment: Prevent further leakage or spillage if it is safe to do so.[9]

Absorption: Absorb the spill with an inert, non-combustible material such as dry sand, earth,

or silica gel.[3][5]
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Collection: Use a spark-proof tool to collect the absorbed material and place it into a suitable,

closed container for disposal.[3][5]

Decontamination: Clean the spill area thoroughly.

The following diagram illustrates the logical workflow for handling a 1-Decyne spill.
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Immediate Response
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Caption: Logical workflow for the safe response to a 1-Decyne spill.
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Disposal Plan
Chemical waste generators are responsible for the proper classification and disposal of

hazardous waste.

Waste Classification: Determine if the discarded chemical is classified as hazardous waste.

Consult local, regional, and national hazardous waste regulations to ensure complete and

accurate classification.[3]

Disposal Method: Do not empty 1-Decyne into drains.[3][9] Disposal must be conducted

through an approved and licensed waste disposal plant.[3][4]

Containers: Collect waste in suitable, closed, and properly labeled containers for disposal.[3]

Empty containers retain product residue (liquid and/or vapor) and can be dangerous; they

should be handled as hazardous waste.[3][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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